Cas no 32449-27-7 (Nsc138355)

• Product Name: Nsc138355
• CAS No: 32449-27-7
• MF: C₁₄H₁₆BrN₂
• MW: 292.194242477417
• CID: 916939
• PubChem ID: 54610239
• Update Time: 2025-04-19

Nsc138355 Chemical and Physical Properties

Names and Identifiers

• Nsc138355
• NSC-138355
• 32449-27-7
• DTXSID90715131
• 7,12-diazoniatricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene;bromide

• Inchi： 1S/C14H16N2.BrH/c1-3-9-15-11-5-6-12-16-10-4-2-8-14(16)13(15)7-1;/h1-4,7-10H,5-6,11-12H2;1H/q+2;/p-1
• InChI Key： ARZWNDHTHBBJIN-UHFFFAOYSA-M
• SMILES： [Br-].[N+]12C=CC=CC=1C1C=CC=C[N+]=1CCCC2

Computed Properties

• Exact Mass: 218.17846
• Monoisotopic Mass: 291.04969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 6.48
• LogP: -1.27360